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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
key suppliers, manufacturing processes, and quality control methodologies for 2-
Methylpiperidine (CAS No. 109-05-7). This information is crucial for researchers, scientists,
and professionals in drug development who utilize this versatile heterocyclic amine as a
building block in the synthesis of active pharmaceutical ingredients (APIs) and other specialty
chemicals.

Commercial Availability and Major Suppliers

2-Methylpiperidine is readily available from a multitude of chemical suppliers and
manufacturers globally. It is typically offered in various grades of purity and a range of
packaging sizes to accommodate both laboratory-scale research and bulk manufacturing
needs.

Key Global Suppliers

A number of international chemical suppliers are prominent distributors of 2-Methylpiperidine.
These companies often provide extensive product documentation, including certificates of
analysis (CoA), and cater to the stringent quality requirements of the pharmaceutical industry.

o MilliporeSigma (formerly Sigma-Aldrich): A major global supplier offering various grades of 2-
Methylpiperidine, including research-grade and bulk quantities.[1]
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e Thermo Fisher Scientific (including the former Alfa Aesar brand): Provides 2-
Methylpiperidine in a range of purities and pack sizes, suitable for research and
development applications.

o TCI (Tokyo Chemical Industry): A well-established manufacturer and supplier of specialty
organic chemicals, offering high-purity 2-Methylpiperidine.[2][3][4]

» Jubilant Ingrevia: An integrated global pharmaceutical and life sciences company that lists 2-
Methylpiperidine among its products, with applications in the agrochemical sector.[5]

o Otto Chemie Pvt. Ltd.: A manufacturer and worldwide shipper of 2-Methylpiperidine.[6]

Regional Suppliers and Manufacturers

Beyond the major global players, numerous regional suppliers and manufacturers, particularly
in Asia, play a significant role in the 2-Methylpiperidine market.

o China: A significant number of chemical manufacturers and suppliers are based in China,
offering competitive pricing for various grades of 2-Methylpiperidine. Notable suppliers
include Shanghai Kaisai Chemical Co., Ltd., Meryer (Shanghai) Chemical Technology Co.,
Ltd., and Energy Chemical.[7]

 India: Several Indian chemical companies also manufacture and supply 2-Methylpiperidine
to both domestic and international markets.

Commercial Grades, Packaging, and Pricing

The commercial landscape for 2-Methylpiperidine is characterized by a variety of purity levels
and packaging options to suit different applications.
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Supplier/Manufactur ~ Purity Grades _ . lllustrative Pricing
Packaging Options
er Offered (USD)
MilliporeSigma
_ , 98% 100 mL, 500 mL ~$60 for 100 mL
(Sigma-Aldrich)

. 25 mL, 100 mL, 500
TCI America >98.0% (GC) L 20for25mL,20for25mL,
m

45 for 100 mL

Thermo Fisher

o 98+% 100 mL, 500 mL ~$50 for 100 mL
Scientific
3 100 mL, 250 mL, 1 L,
Chem-Impex Not specified 40for100mL,40for100mL,
5L,10L
310forl1L
Various Chinese ~$7 - $15 per kg (for
, 99%-+, 99%+ HPLC 1 kg, Bulk
Suppliers bulk orders)

Note: Prices are indicative and subject to change based on market conditions, order volume,
and supplier.

Manufacturing and Synthesis

The primary industrial route for the synthesis of 2-Methylpiperidine is the catalytic
hydrogenation of its aromatic precursor, 2-methylpyridine (also known as a-picoline).

Industrial Synthesis of 2-Methylpyridine

2-Methylpyridine is produced on a large scale through several methods, with the Chichibabin
pyridine synthesis being a common approach. This involves the gas-phase condensation of
acetaldehyde and ammonia over a catalyst, such as alumina, at elevated temperatures (350—
550 °C).[8][9][10] Alternative routes include the reaction of acetylene with ammonia or
acetonitrile.[9][10]
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Hydrogenation of 2-Methylpyridine to 2-Methylpiperidine

The conversion of 2-methylpyridine to 2-methylpiperidine is a well-established hydrogenation

process.
Industrial Synthesis of 2-Methylpiperidine
Precursor Synthesis
Acetaldehyde Ammonia

Chichibabin
Synthesis

Catalyst
(e.g., Ni, Ru, Rh)

2-Methylpyridine Hydrogen (H2)

Catalytic
Hydrogenation

2-Methylpiperidine

Click to download full resolution via product page

Caption: Industrial synthesis pathway of 2-Methylpiperidine.

Detailed Experimental Protocol: Hydrogenation of 2-
Methylpyridine

This protocol is a representative example of a laboratory-scale hydrogenation. Industrial
processes may vary in terms of scale, catalyst, and specific conditions.
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Materials:

2-Methylpyridine (1 mol)

Ruthenium on carbon (Ru/C) catalyst (5 wt%)

Ethanol (as solvent)

High-pressure autoclave reactor

Procedure:

The autoclave reactor is charged with 2-methylpyridine and ethanol.

The Ru/C catalyst is carefully added to the reactor under an inert atmosphere (e.g., nitrogen
or argon).

The reactor is sealed and purged several times with hydrogen gas to remove any air.

The reactor is pressurized with hydrogen to the desired pressure (e.g., 20-50 bar).

The reaction mixture is heated to the target temperature (e.g., 80-120 °C) with vigorous
stirring.

The reaction is monitored for hydrogen uptake. The reaction is considered complete when
hydrogen consumption ceases.

After cooling to room temperature, the reactor is carefully depressurized.

The reaction mixture is filtered to remove the catalyst.

The solvent (ethanol) is removed under reduced pressure.

The crude 2-methylpiperidine is then purified by fractional distillation to yield the final
product.

Quality Control and Analytical Methods
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To ensure the identity and purity of 2-Methylpiperidine, particularly for pharmaceutical
applications, a range of analytical techniques are employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 2-Methylpiperidine and identifying
any volatile impurities.

Detailed Experimental Protocol: GC-MS Analysis
Instrumentation: A standard gas chromatograph coupled to a mass spectrometer.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID,
0.25 pm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes.

o Ramp: Increase to 250 °C at a rate of 10 °C/min.

o Final hold: Hold at 250 °C for 5 minutes.

Injector: Split injection mode with a split ratio of 50:1. Injector temperature: 250 °C.
Mass Spectrometer:

o lonization mode: Electron lonization (El) at 70 eV.

o Mass range: Scan from m/z 35 to 300.

o lon source temperature: 230 °C.

Sample Preparation: Dilute the 2-Methylpiperidine sample in a suitable solvent (e.g.,
methanol or dichloromethane) to a concentration of approximately 1 mg/mL.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the chemical structure of 2-
Methylpiperidine and to detect any structural isomers or non-volatile impurities.[11][12][13]

Detailed Experimental Protocol: NMR Analysis
 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: Dissolve approximately 10-20 mg of the 2-Methylpiperidine sample in
about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCI3) in an NMR tube.

e 1H NMR:

o Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise
ratio.

o Key signals include a doublet for the methyl group, and multiplets for the methine and
methylene protons of the piperidine ring.

e 13C NMR:
o Acquire a proton-decoupled 13C NMR spectrum.

o Characteristic signals will be observed for the five distinct carbon atoms in the molecule.
[13]

Karl Fischer Titration

This method is the standard for determining the water content in 2-Methylpiperidine, which is
crucial as it can affect reactivity and product quality.

Detailed Experimental Protocol: Karl Fischer Titration
 Instrumentation: A volumetric or coulometric Karl Fischer titrator.
¢ Reagents: Anhydrous methanol and a suitable Karl Fischer reagent.

e Procedure (Volumetric):
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o The titration vessel is filled with anhydrous methanol and pre-titrated with the Karl Fischer
reagent to a stable endpoint to eliminate any residual water.

o A precisely weighed amount of the 2-Methylpiperidine sample is injected into the vessel.
o The sample is then titrated with the Karl Fischer reagent to the endpoint.

o The water content is calculated based on the volume of titrant consumed and the titer of
the reagent.

Supply Chain and Logistics

The supply chain for 2-Methylpiperidine involves manufacturers, distributors, and end-users.
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2-Methylpiperidine Supply Chain
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Caption: A simplified overview of the 2-Methylpiperidine supply chain.

For researchers and drug development professionals, sourcing 2-Methylpiperidine from
reputable suppliers who can provide comprehensive analytical data and ensure consistent
quality is paramount for the success and reproducibility of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b094953?utm_src=pdf-body-img
https://www.benchchem.com/product/b094953?utm_src=pdf-body
https://www.benchchem.com/product/b094953?utm_src=pdf-body
https://www.benchchem.com/product/b094953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. alkalisci.com [alkalisci.com]

2. 2-Methylpiperidine | 109-05-7 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. 2-Methylpiperidine 98.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher
Scientific [fishersci.com]

4. 2-methyl piperidine, 109-05-7 [thegoodscentscompany.com]
5. 2-Methyl piperidine [jubilantingrevia.com]

6. Manufacturers of 2-Methylpiperidine, 98%, CAS 109-05-7, M 1135, along with worldwide
shipping | Otto Chemie Pvt Ltd - IN [ottokemi.com]

7. 2-Methylpiperidine | 109-05-7 [chemicalbook.com]
8. grokipedia.com [grokipedia.com]
9. Page loading... [guidechem.com]

10. 2-Methylpyridine: Properties, Production process and Uses_Chemicalbook
[chemicalbook.com]

11. rsc.org [rsc.org]
12. 2-Methylpiperidine(109-05-7) 1H NMR [m.chemicalbook.com]
13. 2-Methylpiperidine(109-05-7) 13C NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Commercial Availability and Suppliers of 2-
Methylpiperidine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094953#commercial-availability-and-suppliers-of-2-
methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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